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Compound of Interest

Compound Name: Cyclopentadecanone Oxime

CAS No.: 34341-05-4

Cat. No.: B1348772 Get Quote

Executive Summary
Cyclopentadecanone oxime (

) is the strategic intermediate for producing Polypentadecalactam (Nylon 15), a rare, large-ring
polyamide. Unlike common nylons (Nylon 6, Nylon 6,6), Nylon 15 possesses a long aliphatic
chain separating amide groups, imparting properties closer to polyethylene but with the
structural integrity of a polyamide.

Key Advantages in Biomedical & Industrial Applications:

Hydrophobicity: Extremely low water absorption (< 1%) compared to Nylon 6, ensuring

dimensional stability in physiological fluids.

Biocompatibility: Suitable for long-term medical implants, catheters, and non-erodible drug

delivery matrices.

Flexibility: High impact strength and flexibility without plasticizers, reducing leaching risks in

pharmaceutical packaging.

This guide provides a validated workflow for converting cyclopentadecanone oxime to the

macrolactam monomer, followed by Anionic Ring-Opening Polymerization (AROP) to yield

high-molecular-weight Nylon 15.
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Scientific Mechanism & Workflow
The transformation follows two critical phases:

Beckmann Rearrangement: The acid-catalyzed expansion of the 15-membered cyclic oxime

to the 16-membered lactam (Pentadecalactam).

Anionic Ring-Opening Polymerization (AROP): The base-catalyzed propagation of the

lactam into the linear polyamide.

Mechanism Diagram
The following diagram illustrates the chemical pathway and critical control points.[1][2]
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Caption: Workflow converting Cyclopentadecanone Oxime to Nylon 15 via Beckmann

Rearrangement and AROP.

Experimental Protocols
Protocol A: Synthesis of Pentadecalactam (Monomer)
Objective: Convert cyclopentadecanone oxime to pentadecalactam via a mild Beckmann

rearrangement to avoid charring associated with traditional sulfuric acid routes.

Reagents & Equipment:

Cyclopentadecanone oxime (Purity >98%)

Cyanuric Chloride (TCT) or p-Toluenesulfonyl Chloride (TsCl)
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Zinc Chloride (

) (Lewis Acid Catalyst)

Acetonitrile (ACN) (Anhydrous)

Rotary Evaporator, Inert Gas (Argon/Nitrogen) line

Step-by-Step Methodology:

Preparation: In a flame-dried 250 mL round-bottom flask, dissolve 10.0 g (41.8 mmol) of

cyclopentadecanone oxime in 100 mL of anhydrous acetonitrile under Argon.

Catalyst Addition: Add 0.5 equivalents of TsCl and 0.1 equivalents of

.

Expert Insight: The use of a Lewis acid (

) combined with TsCl allows the reaction to proceed at lower temperatures (reflux)
compared to the harsh 120°C required for sulfuric acid, preserving the macrocyclic ring
integrity [1].

Rearrangement: Heat the mixture to reflux (82°C) for 4–6 hours. Monitor conversion via TLC

(Eluent: Hexane/Ethyl Acetate 3:1). The oxime spot (

) should disappear, replaced by the more polar lactam spot (

).

Quenching: Cool to room temperature. Quench by adding 50 mL of saturated

solution. Stir for 15 minutes.

Isolation: Extract with Dichloromethane (

mL). Wash combined organics with brine, dry over

, and concentrate in vacuo.
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Purification: Recrystallize the crude solid from Acetone/Hexane to yield white crystalline

pentadecalactam.

Target Yield: >90%

Melting Point: 105–107°C

Protocol B: Anionic Ring-Opening Polymerization
(AROP)
Objective: Polymerize pentadecalactam into high-molecular-weight Nylon 15.

Reagents:

Pentadecalactam (Monomer, dried in vacuum desiccator over

)

Sodium Caprolactamate (Catalyst) - Prepared in situ using NaH

N-Acetylcaprolactam (Activator)

High-temperature oil bath or reactor

Step-by-Step Methodology:

Melt Preparation: Place 5.0 g of pentadecalactam in a polymerization tube equipped with a

nitrogen inlet and mechanical stirrer. Flush with nitrogen for 20 minutes.

Melting: Heat the tube to 160°C (well above the monomer MP of ~106°C) until a clear melt is

obtained.

Catalyst Formation: Add 1.5 mol% Sodium Hydride (NaH) (60% dispersion in oil). Stir for 5–

10 minutes. Hydrogen gas will evolve.

Mechanism:[1][2][3][4][5][6][7] NaH deprotonates the lactam amide group, generating the

active lactamate anion.
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Initiation: Add 1.5 mol% N-Acetylcaprolactam (Activator).

Expert Insight: The activator prevents the "induction period" often seen in lactam

polymerization, ensuring rapid and uniform chain growth [2].

Polymerization: Increase temperature to 180–200°C and stir rapidly. The viscosity will

increase sharply within 10–30 minutes, indicating polymer formation.

Aging: Maintain temperature for 2 hours to ensure maximum conversion.

Termination & Recovery: Cool to room temperature. The polymer will solidify into a tough,

white block. Grind the polymer and wash with hot methanol to remove unreacted monomer

(typically <3%).

Characterization & Data Analysis
To validate the synthesis, the following parameters must be assessed.
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Technique Parameter Expected Result Significance

H-NMR (CDCl3)
3.2 ppm (

-N)

Shift from 3.4 (oxime)

to 3.2 (amide)

Confirms

rearrangement to

lactam.

FT-IR Amide I / II Bands

1640

(C=O), 1550

(N-H)

Confirms polyamide

backbone structure.

DSC

Melting (

) & Glass Transition (

)

;

Nylon 15 has a lower

than Nylon 6 (

) due to lower amide

density, improving

processability.

GPC
Molecular Weight (

)
30,000 – 100,000 Da

High

is critical for

mechanical strength in

medical devices.

Applications in Drug Development & Biomedical
Engineering[8][9]
The unique "polyethylene-like" polyamide structure of Nylon 15 opens specific niches in

pharmaceutical sciences:

A. Non-Erodible Drug Delivery Matrices
Unlike PLGA (which degrades), Nylon 15 is biostable. It is ideal for long-term reservoir implants

where the drug diffuses through the polymer matrix without matrix erosion.

Application: Subcutaneous implants for hormonal therapy or chronic pain management.

Mechanism:[1][2][3][4][5][6][7] The long aliphatic chain (
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) creates a hydrophobic barrier, slowing the diffusion of hydrophilic drugs and allowing zero-
order release profiles for months [3].

B. Medical Tubing and Catheters
The low moisture absorption (<1.5%) prevents the polymer from swelling in blood or saline,

maintaining precise dimensions and mechanical stiffness during surgical procedures.

Comparison: Nylon 6 absorbs up to 9% water, losing stiffness. Nylon 15 retains modulus in

vivo.

C. 3D Printing of Medical Devices
Nylon 15 is highly suitable for Selective Laser Sintering (SLS) due to its wide processing

window (difference between crystallization and melting temperatures). This allows for the rapid

prototyping of patient-specific anatomical guides or prosthetics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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